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Compound of Interest

Compound Name: Anti-inflammatory agent 36

Cat. No.: B10854956

In-depth Technical Guide on Anti-inflammatory
Agent 36

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological
activity, and mechanism of action of the novel anti-inflammatory agent designated as "Anti-
inflammatory agent 36," also identified in scientific literature as compound 5a28.

Core Compound Information

Anti-inflammatory agent 36 is a synthetic compound designed as a di-carbonyl analog of
curcumin. It has demonstrated potent anti-inflammatory properties in both in vitro and in vivo
models.

Chemical Structure:
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Caption: 2D Chemical Structure of Anti-inflammatory agent 36 (Compound 5a28).
Chemical Formula: C2sH27NO7[1]
Molecular Weight: 453.48 g/mol [1]

IUPAC Name: (E)-1-[(E)-3-(4-hydroxy-3-methoxyphenyl)acryloyl]-3-(3,4,5-
trimethoxybenzylidene)piperidin-2-one

SMILES: COc1cc(\C=C\C(=0)N2CCC\C(=C/c3cc(OC)c(OC)c(OC)c3)C2=0)ccclO

Quantitative Biological Data

The anti-inflammatory activity of Anti-inflammatory agent 36 has been quantified in cellular
models of inflammation. The following table summarizes the key inhibitory concentrations.
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Assay Cell Line Inhibitor ICs0 (UM) Reference

Anti-

TNF-a Inhibition RAW 264.7 inflammatory 3.69 [1]
agent 36

Anti-
IL-6 Inhibition RAW 264.7 inflammatory 3.68 [1]
agent 36

Mechanism of Action: Inhibition of MAPK Signaling
Pathway

Anti-inflammatory agent 36 exerts its effects by modulating key signaling pathways involved
in the inflammatory response. Experimental evidence indicates that it significantly inhibits the
phosphorylation of p38 and ERK, two critical kinases in the mitogen-activated protein kinase
(MAPK) signaling cascade, in lipopolysaccharide (LPS)-stimulated macrophages.

Signaling Pathway Diagram
The following diagram illustrates the proposed mechanism of action of Anti-inflammatory
agent 36 in the context of LPS-induced inflammation in macrophages.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/31329180/
https://pubmed.ncbi.nlm.nih.gov/31329180/
https://www.benchchem.com/product/b10854956?utm_src=pdf-body
https://www.benchchem.com/product/b10854956?utm_src=pdf-body
https://www.benchchem.com/product/b10854956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Extracellular

LPS

Cell Membrane
\4

(=)

Cytoplasm

MAPKKK
(e.g., TAK1)

MKK3/6 MEK1/2

Anti-inflammatory
agent 36

ERK1/2

nhibits Inhibits

———

!

p-ERK1/2

IkB-NF-kB
&

IxB degradation

Nucleus

Pro-inflammatory
Gene Expression
(TNF-a, IL-6)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In Vitro Evaluation In Vivo Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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